Cas no 59961-00-1 (6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline)

6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline structure
59961-00-1 structure
Product Name:6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
CAS No:59961-00-1
MF:C10H12BrN
MW:226.112981796265
MDL:MFCD15474924
CID:2182785
PubChem ID:53408381
Update Time:2025-04-21

6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline
    • 6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
    • 6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
    • MFCD15474924
    • A1-00896
    • SCHEMBL586327
    • XBWCPPFVDGLVMN-UHFFFAOYSA-N
    • DB-124226
    • CS-0131491
    • AS-83130
    • AKOS024261977
    • 59961-00-1
    • SB37874
    • MDL: MFCD15474924
    • Inchi: 1S/C10H12BrN/c1-12-5-4-8-6-10(11)3-2-9(8)7-12/h2-3,6H,4-5,7H2,1H3
    • InChI Key: XBWCPPFVDGLVMN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCN(C)C2

Computed Properties

  • Exact Mass: 225.01531g/mol
  • Monoisotopic Mass: 225.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2Ų

6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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TRC
B815123-10mg
6-Bromo-2-methyl-3,4-dihydro-1H-isoquinoline
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$ 50.00 2022-06-06
TRC
B815123-50mg
6-Bromo-2-methyl-3,4-dihydro-1H-isoquinoline
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$ 160.00 2022-06-06
TRC
B815123-100mg
6-Bromo-2-methyl-3,4-dihydro-1H-isoquinoline
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$ 250.00 2022-06-06
Alichem
A189007295-10g
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
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$844.20 2023-09-01

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